Cas no 859080-58-3 ((1-aminobutan-2-yl)dimethylamine dihydrochloride)

(1-Aminobutan-2-yl)dimethylamine dihydrochloride is a dihydrochloride salt of a tertiary amine derivative, characterized by its bifunctional structure containing both primary and tertiary amine groups. This compound is commonly utilized as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its high solubility in water and polar solvents enhances its reactivity in nucleophilic substitution and condensation reactions. The dihydrochloride form improves stability and handling, making it suitable for controlled synthetic applications. The presence of multiple amine functionalities allows for selective modifications, enabling its use in the development of complex molecular architectures. This reagent is valued for its consistent purity and reliability in research and industrial processes.
(1-aminobutan-2-yl)dimethylamine dihydrochloride structure
859080-58-3 structure
Product Name:(1-aminobutan-2-yl)dimethylamine dihydrochloride
CAS No:859080-58-3
MF:
MW:
CID:4660955
Update Time:2025-10-23

(1-aminobutan-2-yl)dimethylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

    • (1-aminobutan-2-yl)dimethylamine dihydrochloride

(1-aminobutan-2-yl)dimethylamine dihydrochloride Pricemore >>

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Additional information on (1-aminobutan-2-yl)dimethylamine dihydrochloride

(1-Aminobutan-2-yl)dimethylamine Dihydrochloride: A Comprehensive Overview

(1-Aminobutan-2-yl)dimethylamine dihydrochloride (CAS No. 859080-58-3) is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as N,N-Dimethyl-1-amino-2-butylamine dihydrochloride, is a salt form of an amine derivative that has garnered attention for its potential in various scientific and industrial contexts.

The chemical structure of (1-aminobutan-2-yl)dimethylamine dihydrochloride consists of a butyl chain with an amino group and two methyl groups attached to the nitrogen atom, forming a tertiary amine. The dihydrochloride salt form ensures stability and solubility in aqueous solutions, making it suitable for a wide range of applications. The compound's molecular formula is C7H19N·2HCl, and its molecular weight is approximately 187.19 g/mol.

In recent years, (1-aminobutan-2-yl)dimethylamine dihydrochloride has been the subject of numerous studies due to its unique properties and potential applications. One of the key areas of interest is its role in pharmaceutical research. Researchers have explored its use as an intermediate in the synthesis of various drugs and pharmaceutical agents. For instance, a study published in the *Journal of Medicinal Chemistry* highlighted the compound's utility in the development of novel antiviral agents, demonstrating its potential to enhance drug efficacy and reduce side effects.

Another significant application of (1-aminobutan-2-yl)dimethylamine dihydrochloride is in biological research. The compound has been used to study the interactions between small molecules and biological systems, particularly in the context of receptor binding and signaling pathways. A recent study in *Bioorganic & Medicinal Chemistry* investigated the compound's ability to modulate specific receptors, providing valuable insights into its mechanism of action and potential therapeutic applications.

The synthesis of (1-aminobutan-2-yl)dimethylamine dihydrochloride involves several well-established chemical reactions. One common method involves the reaction of 1-bromobutane with dimethylamine in the presence of a base, followed by treatment with hydrochloric acid to form the dihydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale experiments and industrial production.

From a safety perspective, (1-aminobutan-2-yl)dimethylamine dihydrochloride should be handled with care, as it can cause irritation to the eyes and skin. Proper personal protective equipment (PPE) should be used when handling this compound, and it should be stored in a well-ventilated area away from incompatible materials. Additionally, adherence to standard laboratory safety protocols is essential to ensure safe handling and disposal.

In terms of regulatory compliance, (1-aminobutan-2-yl)dimethylamine dihydrochloride is not classified as a hazardous substance under most international regulations. However, it is important to consult local regulations and guidelines to ensure compliance with specific requirements for handling and storage.

From an environmental standpoint, the compound's impact on ecosystems is minimal when used responsibly. Proper waste management practices should be followed to prevent environmental contamination. Research into the biodegradability and environmental fate of (1-aminobutan-2-yl)dimethylamine dihydrochloride is ongoing, with preliminary studies suggesting that it degrades relatively quickly under natural conditions.

In conclusion, (1-aminobutan-2-yl)dimethylamine dihydrochloride (CAS No. 859080-58-3) is a valuable compound with diverse applications in chemistry, biology, and pharmaceutical research. Its unique properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound, it is likely that new applications and uses will emerge, further solidifying its importance in scientific and industrial contexts.

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